Cas no 824394-42-5 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-)

• Product Name: 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-
• CAS No: 824394-42-5
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 691886
• PubChem ID: 11323737
• Update Time: 2025-04-19

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methoxy-
• 2-[2-(1H-imidazol-2-yl)phenyl]-6-methoxy-1H-benzimidazole
• SCHEMBL13203487
• DTXSID50462417
• 824394-42-5

• Inchi： 1S/C17H14N4O/c1-22-11-6-7-14-15(10-11)21-17(20-14)13-5-3-2-4-12(13)16-18-8-9-19-16/h2-10H,1H3,(H,18,19)(H,20,21)
• InChI Key： VEEJZPRNBMTGJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2

Computed Properties

• Exact Mass: 290.11676108g/mol
• Monoisotopic Mass: 290.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų